Cas no 449758-28-5 (5-Chloro-2-(1H-tetrazol-1-YL)benzonitrile)

5-Chloro-2-(1H-tetrazol-1-YL)benzonitrile structure
449758-28-5 structure
Product Name:5-Chloro-2-(1H-tetrazol-1-YL)benzonitrile
CAS No:449758-28-5
MF:C8H4ClN5
MW:205.603858947754
CID:2670180
PubChem ID:21866280
Update Time:2025-04-21

5-Chloro-2-(1H-tetrazol-1-YL)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-CHLORO-2-(1H-TETRAZOL-1-YL)BENZONITRILE
    • 5-chloro-2-(tetrazol-1-yl)benzonitrile
    • ZIHHWVTYLSHIPU-UHFFFAOYSA-N
    • 5-chloro-2-tetrazol-1-yl-benzonitrile
    • 5-chloro-2-(1H-tetraazol-1-yl)benzonitrile
    • AB53079
    • SCHEMBL5480877
    • DA-05759
    • 449758-28-5
    • 5-Chloro-2-(1H-tetrazol-1-YL)benzonitrile
    • Inchi: 1S/C8H4ClN5/c9-7-1-2-8(6(3-7)4-10)14-5-11-12-13-14/h1-3,5H
    • InChI Key: ZIHHWVTYLSHIPU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C#N)C=1)N1C=NN=N1

Computed Properties

  • Exact Mass: 205.0155228Da
  • Monoisotopic Mass: 205.0155228Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 67.4Ų
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent